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Compound of Interest

Compound Name: Bis(2-hexyldecyl) maleate
CAS No.: 85006-03-7
Cat. No.: B12657978
Get Quote
. J

Executive Summary & Scientific Rationale

Bis(2-hexyldecyl) maleate is a high-molecular-weight diester used primarily as an
intermediate in chemical synthesis, a lubricant additive, or a plasticizer. Unlike lower-molecular-
weight maleates (e.g., dimethyl maleate), this compound exhibits significant lipophilicity and
low volatility.

The Core Disposal Challenge: The primary risk driver for this compound is not immediate
human toxicity (e.g., inhalation hazard), but aquatic toxicity and bioaccumulation. Due to its
long alkyl chains (C16), it resists rapid hydrolysis in the environment and can coat aquatic
surfaces, disrupting oxygen exchange and harming marine life. Therefore, drain disposal is
strictly prohibited.

This guide outlines a self-validating disposal workflow designed to isolate this compound from
municipal water systems and ensure complete thermal destruction via incineration.

Chemical Safety Profile & Waste Classification
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Before initiating disposal, verify the waste stream properties against the data below. This table
synthesizes specific data for Bis(2-hexyldecyl) maleate and "read-across" data from its
structural analogue, Bis(2-ethylhexyl) maleate, where direct data is limited.

ble 1: Physicochemical | Data[1]

Property Value / Classification Operational Implication

Unique identifier for waste

CAS Number 85006-03-7 _

labeling.

High viscosity requires solvent
Physical State Viscous Liquid rinsing of containers to ensure

complete removal.

Classifies as Combustible (not
Flash Point > 185°C (Closed Cup) Flammable). Can be bulked

with non-halogenated solvents.

Do not attempt to dilute with
» o water. Use organic solvents
Water Solubility Negligible (< 0.1 mg/L)
(acetone, hexanes) for

cleanup.

Zero-discharge policy. Any
) o release to drains is a
Aquatic Toxicity Acute Category 1 (H400) ]
reportable environmental

violation.

Not a P- or U-listed waste.
_ _ Regulated based on
RCRA Status Non-Listed (unless mixed) )
"Environmentally Hazardous"

characteristic.

*Data extrapolated from structural analogue Bis(2-ethylhexyl) maleate due to high structural
similarity. [1, 2]

Visualized Disposal Workflow
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The following decision tree illustrates the logic for segregating Bis(2-hexyldecyl) maleate
waste. This workflow prevents the most common error: cross-contamination of non-hazardous
waste streams with aquatic toxins.

Waste Generation:
Bis(2-hexyldecyl) maleate

_________________________________________________________

Analyze Physical State

Solid Waste
(Wipes, PPE, Debris)

Liquid Waste

Is it mixed with
Halogenated Solvents?
(DCM, Chloroform)

Stream C: Solid Hazardous Waste

(Landfill/Incineration)

No (< 2% Halogens) Yes (> 2% Halogens)

Stream A: Non-Halogenated Organic Stream B: Halogenated Organic
(High BTU Fuel Blending) (Dedicated Incineration)

Click to download full resolution via product page

Figure 1: Logic flow for segregating maleate ester waste streams to ensure compliance with
incineration protocols.

Detailed Disposal Protocols
Protocol A: Liquid Waste Disposal (Primary Stream)
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Objective: To prepare liquid waste for high-temperature incineration (fuel blending).
Prerequisites:

o Container: HDPE or Glass jerrycan (avoid LDPE for long-term storage of concentrated
esters).

e PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles, lab coat.
Step-by-Step Procedure:
e Segregation: Determine if the maleate is dissolved in a solvent.

o If Pure: Dilute with a compatible combustible solvent (e.g., Ethanol, Acetone) in a 1:1 ratio
to reduce viscosity and prevent residue buildup in the waste container.

o If Mixed: ldentify the co-solvent. If the co-solvent is halogenated (e.g., Dichloromethane),
you must use the Halogenated Waste stream (Stream B in Figure 1).

» Transfer: Pour the liquid into the appropriate "Organic Waste" container using a funnel to
prevent drips.

e Rinsing: Rinse the original reagent bottle 3 times with a small volume of acetone (approx. 5-
10 mL). Add these rinsates to the same organic waste container.

o Reasoning: This "triple rinse" procedure renders the original container "RCRA Empty,"
allowing the glass/plastic bottle to be discarded as standard trash or recycled (check local

policy) [3].
» Labeling: Affix a hazardous waste tag.

o Must List: "Organic Waste," "Bis(2-hexyldecyl) maleate,” and the primary solvent (e.g.,
"Acetone").

o Hazard Checkbox: Check "Toxic" (due to aquatic toxicity) and "Irritant.”

Protocol B: Spill Cleanup (Viscous Oily Residue)[1]
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Objective: To contain and remove spills without spreading the lipophilic film.

Step-by-Step Procedure:

Isolate: Isolate the area. Do not walk through the spill; the oil is slippery and spreads easily
on shoe soles.

Contain: Apply a ring of inert absorbent material (vermiculite, sand, or polypropylene pads)
around the perimeter of the spill.

Absorb:

o For small spills (< 50 mL): Use paper towels or chemical wipes.

o For large spills (> 50 mL): Cover the liquid completely with absorbent clay or vermiculite.
Allow 5-10 minutes for absorption due to the high viscosity.

Solvent Wash: After removing the bulk material, wipe the surface with a rag soaked in soap
and water, followed by an acetone wipe.

o Reasoning: Water alone will bead up and fail to remove the hydrophobic ester film.
Surfactants (soap) or organic solvents are required to solubilize the residue [4].

Disposal: Place all contaminated absorbents and PPE into a heavy-duty plastic bag, seal it,
and tag it as "Solid Hazardous Waste Debris."

Regulatory & Transport Compliance

When preparing waste for pickup by your EHS contractor, ensure the following classifications

are understood. While Bis(2-hexyldecyl) maleate is not a federally listed hazardous waste

(RCRA P or U list), it is regulated under transport laws due to environmental risks.

US DOT / IATA Shipping Description

If you are shipping pure material or bulk waste off-site, it falls under Class 9:

UN Number: UN 3082
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e Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s. (Bis(2-
hexyldecyl) maleate)[1][2]

e Hazard Class: 9
e Packing Group: Il

o Label Required: Miscellaneous Dangerous Goods (Class 9) + Marine Pollutant mark (Dead
tree/Dead fish symbol) [5].

Storage Requirement: Store waste containers in a cool, dry, well-ventilated area. Ensure
secondary containment (spill trays) can hold 110% of the volume of the largest container to
prevent release into floor drains in the event of a rupture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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